![molecular formula C20H27N3O4 B5566140 2-[9-(4-methoxy-3-methylbenzoyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide](/img/structure/B5566140.png)
2-[9-(4-methoxy-3-methylbenzoyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide
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Description
2-[9-(4-methoxy-3-methylbenzoyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide, also known as Compound X, is a synthetic compound that has shown potential in various scientific research applications.
Scientific Research Applications
Synthesis and Chemical Properties
Research on spiro compounds, including derivatives similar to 2-[9-(4-methoxy-3-methylbenzoyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide, has demonstrated their significance in the synthesis of complex molecules. For instance, studies have detailed the [3+2] cycloaddition reactions of methylenelactams with nitrones to obtain spiro compounds with potential biological activities (Chiaroni, Riche, Rigolet, Mélot, & Vebrel, 2000). These reactions contribute to the development of new synthetic routes for creating diverse molecular architectures.
Anticancer and Antihypertensive Agents
Several derivatives of diazaspiro compounds have been investigated for their potential as anticancer agents. A study highlighted the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, showing appreciable growth inhibition in various cancer cell lines (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020). This indicates the potential application of spiro compounds in developing new anticancer drugs.
Moreover, spiro compounds have been explored for their antihypertensive effects. One study described the synthesis and screening of 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones for antihypertensive activity, demonstrating significant activity in hypertensive rat models (Clark, Caroon, Repke, Strosberg, Bitter, Okada, Michel, & Whiting, 1983). This suggests the therapeutic potential of spiro compounds in managing hypertension.
ADMET Profiling and Pharmacodynamics
The ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling and pharmacodynamic investigations of spiro compounds have been carried out to assess their suitability as therapeutic agents. A study on a selective α7 nicotinic acetylcholine receptor agonist with a spirocyclic Δ2‐isoxazoline molecular skeleton highlighted its favorable ADMET properties and promising effects in behavioral and memory tests in animal models (Matera, Dondio, Braida, Ponzoni, De Amici, Sala, & Dallanoce, 2018). This underscores the potential of spiro compounds in the development of drugs targeting the central nervous system.
properties
IUPAC Name |
2-[9-(4-methoxy-3-methylbenzoyl)-3-oxo-2,9-diazaspiro[5.5]undecan-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O4/c1-14-11-15(3-4-16(14)27-2)19(26)22-9-7-20(8-10-22)6-5-18(25)23(13-20)12-17(21)24/h3-4,11H,5-10,12-13H2,1-2H3,(H2,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNLIPOHFYGNUTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)N2CCC3(CCC(=O)N(C3)CC(=O)N)CC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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